(E)-N1-(pyridin-2-ylmethylene)-3-(thiophen-2-ylsulfonyl)-1H-pyrrolo[2,3-b]quinoxaline-1,2-diamine

• IUPAC Name: 1-[(E)-pyridin-2-ylmethylideneamino]-3-thiophen-2-ylsulfonylpyrrolo[3,2-b]quinoxalin-2-amine
• InChI: InChI=1S/C20H14N6O2S2/c21-19-18(30(27,28)16-9-5-11-29-16)17-20(25-15-8-2-1-7-14(15)24-17)26(19)23-12-13-6-3-4-10-22-13/h1-12H,21H2/b23-12+
• InChI Key: SMHLSWZQHKGAOH-FSJBWODESA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C3C(=C(N(C3=N2)N=CC4=CC=CC=N4)N)S(=O)(=O)C5=CC=CS5
• Isomeric SMILES: C1=CC=C2C(=C1)N=C3C(=C(N(C3=N2)/N=C/C4=CC=CC=N4)N)S(=O)(=O)C5=CC=CS5
• Molecular Formula: C20H14N6O2S2
• Molecular Weight: 434.5 g/mol

Description

(E)-N1-(pyridin-2-ylmethylene)-3-(thiophen-2-ylsulfonyl)-1H-pyrrolo[2,3-b]quinoxaline-1,2-diamine is a useful research compound. Its molecular formula is C20H14N6O2S2 and its molecular weight is 434.49. The purity is usually 95%.
BenchChem offers high-quality (E)-N1-(pyridin-2-ylmethylene)-3-(thiophen-2-ylsulfonyl)-1H-pyrrolo[2,3-b]quinoxaline-1,2-diamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-N1-(pyridin-2-ylmethylene)-3-(thiophen-2-ylsulfonyl)-1H-pyrrolo[2,3-b]quinoxaline-1,2-diamine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Characterization

Quinoxalines, including structures related to the specified compound, have been synthesized and characterized through various methods, highlighting their versatile pharmacological applications. The synthesis of organic salts and quinoxaline derivatives through oxidative cyclization and other methods has been extensively characterized, revealing the ionic nature and high reactivity of these compounds. These findings underscore the potential for generating new compounds within this class, offering broad applicability in scientific research (Faizi et al., 2018).

Analytical and Sensory Applications

Quinoxaline derivatives have been developed as colorimetric and fluorescence chemosensors for metal ions, such as Zn(2+). These compounds exhibit sensitive and ratiometric fluorescence selectivity, enabling their use in detecting metal ions in various environments. The interaction with Zn(2+) ions, for example, can be observed with an obvious color change, demonstrating the potential of quinoxaline derivatives in sensory applications (Zhang et al., 2013).

Catalysis and Organic Reactions

Quinoxaline derivatives are used as catalysts and intermediates in organic synthesis, showcasing their utility in facilitating a range of chemical reactions. For instance, bismuth(III)-catalyzed synthesis of 2,3-disubstituted quinoxalines in water offers a mild, efficient method for producing these derivatives, indicating their significant role in green chemistry (Yadav et al., 2008).

Electropolymerization and Material Science

The synthesis and electropolymerization of quinoxaline-containing monomers for the creation of fluorescent polymers highlight the compound's applications in material science. These polymers exhibit reversible electrochromic behavior and sensitivity towards metal cations, particularly Fe 3+ ions, indicating their potential use in electrochemical sensors and devices (Carbas et al., 2012).